Cas no 898794-12-2 (3-Cyano-3'-pyrrolidinomethyl benzophenone)

• Product Name: 3-Cyano-3'-pyrrolidinomethyl benzophenone
• CAS No: 898794-12-2
• MF: C₁₉H₁₈N₂O
• MW: 290.359024524689
• MDL: MFCD03842015
• CID: 879265
• PubChem ID: 24724789
• Update Time: 2025-04-19

3-Cyano-3'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[3-(pyrrolidin-1-ylmethyl)benzoyl]benzonitrile
• 3-CYANO-3'-PYRROLIDINOMETHYL BENZOPHENONE
• 3-CYANO-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• 3-{3-[(Pyrrolidin-1-yl)methyl]benzoyl}benzonitrile
• MFCD03842015
• 3-cyano-3'-pyrrolidinomethylbenzophenone
• DTXSID30643186
• 898794-12-2
• AKOS016020606
• 3-Cyano-3'-pyrrolidinomethyl benzophenone

• MDL： MFCD03842015
• Inchi： 1S/C19H18N2O/c20-13-15-5-3-7-17(11-15)19(22)18-8-4-6-16(12-18)14-21-9-1-2-10-21/h3-8,11-12H,1-2,9-10,14H2
• InChI Key： VDYVGRXUMWOZSY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)C1=CC=CC(=C1)CN1CCCC1

Computed Properties

• Exact Mass: 290.14200
• Monoisotopic Mass: 290.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.32298

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones